Cas no 2228669-86-9 (O-2-(3-ethynylphenyl)ethylhydroxylamine)

• Product Name: O-2-(3-ethynylphenyl)ethylhydroxylamine
• CAS No: 2228669-86-9
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 6121383
• PubChem ID: 165624203
• Update Time: 2025-10-20

O-2-(3-ethynylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-ethynylphenyl)ethylhydroxylamine
• O-[2-(3-ethynylphenyl)ethyl]hydroxylamine
• 2228669-86-9
• EN300-1768977

• Inchi： 1S/C10H11NO/c1-2-9-4-3-5-10(8-9)6-7-12-11/h1,3-5,8H,6-7,11H2
• InChI Key： POXOUXKJVFWSNP-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=C(C#C)C=1)N

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-ethynylphenyl)ethylhydroxylamine

Introduction to O-2-(3-ethynylphenyl)ethylhydroxylamine (CAS No. 2228669-86-9)

O-2-(3-ethynylphenyl)ethylhydroxylamine (CAS No. 2228669-86-9) is a novel organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents and as a tool for understanding biological processes.

The chemical structure of O-2-(3-ethynylphenyl)ethylhydroxylamine is defined by its ethynyl and hydroxylamine functional groups, which confer specific reactivity and biological activity. The ethynyl group, specifically located on the phenyl ring, provides a site for potential conjugation reactions, while the hydroxylamine moiety can participate in redox reactions and form stable complexes with metal ions. These properties make O-2-(3-ethynylphenyl)ethylhydroxylamine a versatile molecule for both synthetic and biological studies.

Recent research has highlighted the role of O-2-(3-ethynylphenyl)ethylhydroxylamine in modulating cellular processes. Studies have shown that this compound can act as a potent inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been demonstrated to inhibit the activity of protein kinases, which are key regulators of cell growth and differentiation. This inhibition can have significant implications for the treatment of diseases such as cancer, where aberrant kinase activity is a common feature.

In addition to its enzymatic inhibition properties, O-2-(3-ethynylphenyl)ethylhydroxylamine has also been explored for its potential as an antioxidant. The hydroxylamine group can scavenge reactive oxygen species (ROS), which are known to cause oxidative stress and contribute to various pathological conditions. By reducing ROS levels, this compound may offer protection against oxidative damage in cells, making it a promising candidate for therapeutic applications in neurodegenerative diseases and inflammatory disorders.

The synthetic accessibility of O-2-(3-ethynylphenyl)ethylhydroxylamine is another factor that contributes to its appeal in research and development. Various synthetic routes have been developed to produce this compound efficiently and in high purity. One notable method involves the coupling of an ethynylated phenol with an appropriate amine derivative under mild conditions, followed by reduction to form the hydroxylamine functionality. These synthetic strategies not only facilitate the production of O-2-(3-ethynylphenyl)ethylhydroxylamine but also allow for the introduction of additional functional groups to create analogs with enhanced properties.

The biological activity of O-2-(3-ethynylphenyl)ethylhydroxylamine has been further investigated through in vitro and in vivo studies. In cell culture experiments, this compound has shown selective cytotoxicity against cancer cell lines while exhibiting minimal toxicity towards normal cells. This selective toxicity is attributed to its ability to disrupt specific cellular pathways that are overactive or dysregulated in cancer cells. Moreover, animal models have confirmed the efficacy of O-2-(3-ethynylphenyl)ethylhydroxylamine in reducing tumor growth and improving survival rates.

Beyond its therapeutic potential, O-2-(3-ethynylphenyl)ethylhydroxylamine has also found applications as a research tool. Its ability to interact with specific biomolecules makes it useful for probing cellular mechanisms and validating drug targets. For example, it can be used to study the role of protein kinases in signaling pathways or to investigate the effects of oxidative stress on cellular function. These applications highlight the versatility of this compound in both basic research and translational medicine.

In conclusion, O-2-(3-ethynylphenyl)ethylhydroxylamine (CAS No. 2228669-86-9) is a promising compound with a wide range of potential applications in chemical biology and medicinal chemistry. Its unique structural features, combined with its biological activity and synthetic accessibility, make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of biological processes and developing new therapeutic strategies.